Cas no 3476-16-2 (4-(methylsulfanyl)benzene-1-sulfonamide)

• Product Name: 4-(methylsulfanyl)benzene-1-sulfonamide
• CAS No: 3476-16-2
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 3945963
• PubChem ID: 3027302
• Update Time: 2025-05-21

4-(methylsulfanyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(methylthio)-
• 4-(methylsulfanyl)benzene-1-sulfonamide
• DAA47616
• AKOS005237389
• DB29580000
• 3476-16-2
• 4-methylsulfanylbenzenesulfonamide
• 997-151-6
• 4-(Methylthio)benzenesulfonamide
• SCHEMBL9047381
• NIOSH/DB2958000
• 4-(methylsulfanyl)benzenesulfonamide
• EN300-157555

• Inchi： 1S/C7H9NO2S2/c1-11-6-2-4-7(5-3-6)12(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： DKCWFFVGFICMGR-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 203.00747088Da
• Monoisotopic Mass: 203.00747088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on 4-(methylsulfanyl)benzene-1-sulfonamide

Introduction to 4-(methylsulfanyl)benzene-1-sulfonamide (CAS No. 3476-16-2)

4-(methylsulfanyl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 3476-16-2, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methylsulfanyl group at the para position relative to the sulfonamide moiety contributes to its distinct reactivity and interaction capabilities with biological targets.

The compound belongs to the sulfonamide class of molecules, which are well-documented for their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(methylsulfanyl)benzene-1-sulfonamide enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved efficacy and reduced side effects. The structural motif of 4-(methylsulfanyl)benzene-1-sulfonamide provides a versatile platform for such modifications. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with targeted biological functions.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The sulfonamide group is known to form hydrogen bonds with polar residues in proteins, while the aromatic ring system can engage in π-stacking interactions. Additionally, the methylsulfanyl group introduces a hydrophobic pocket that can be exploited for enhancing binding affinity.

Recent studies have highlighted the role of 4-(methylsulfanyl)benzene-1-sulfonamide in modulating enzyme activity. For instance, researchers have observed its potential as an inhibitor of certain metabolic enzymes, which could be relevant in treating metabolic disorders. The compound’s ability to disrupt enzyme-substrate interactions without causing significant off-target effects makes it an attractive scaffold for drug development.

The synthesis of 4-(methylsulfanyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups to tailor its biological activity.

In terms of pharmacokinetic properties, 4-(methylsulfanyl)benzene-1-sulfonamide exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Its stability under physiological conditions also makes it suitable for further development into therapeutic agents. Preclinical studies have begun to explore its pharmacokinetic profile, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics.

The potential applications of 4-(methylsulfanyl)benzene-1-sulfonamide extend beyond traditional pharmaceutical uses. Researchers are investigating its role in material science, particularly in designing functional materials with enhanced thermal stability and chemical resistance. The compound’s unique electronic properties make it a candidate for use in organic electronics and conductive polymers.

Environmental considerations also play a crucial role in the development of new chemical entities like 4-(methylsulfanyl)benzene-1-sulfonamide. Efforts are being made to optimize synthetic routes that minimize waste generation and reduce environmental impact. Green chemistry principles are being integrated into the synthesis process to ensure sustainability.

Future directions in the study of 4-(methylsulfanyl)benzene-1-sulfonamide include exploring its derivatives with enhanced bioavailability and improved therapeutic efficacy. Computational modeling techniques are being employed to predict how structural modifications will affect biological activity, enabling rational drug design. These computational approaches complement experimental efforts by providing rapid screening of potential candidates.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of novel compounds like 4-(methylsulfanyl)benzene-1-sulfonamide. AI-driven platforms can analyze vast datasets to identify promising scaffolds based on their structural features and predicted biological activities. This high-throughput approach has significantly reduced the time required to develop lead compounds for further optimization.

In conclusion, 4-(methylsulfanyl)benzene-1-sulfonamide (CAS No. 3476-16-2) represents a fascinating compound with diverse applications in pharmaceutical research and beyond. Its unique structural features and potential biological activities make it a valuable scaffold for developing new drugs and functional materials. As research continues to evolve, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.